Cas no 1007210-84-5 (N-methyl-3-(4-methyl-1-piperazinyl)-Benzenamine)

• Product Name: N-methyl-3-(4-methyl-1-piperazinyl)-Benzenamine
• CAS No: 1007210-84-5
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 1096073
• PubChem ID: 59244588
• Update Time: 2025-04-20

N-methyl-3-(4-methyl-1-piperazinyl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-(4-methyl-1-piperazinyl)-Benzenamine
• N-methyl-3-(4-methylpiperazin-1-yl)benzenamine
• DA-16432
• 1007210-84-5
• SCHEMBL2378486

• Inchi： 1S/C12H19N3/c1-13-11-4-3-5-12(10-11)15-8-6-14(2)7-9-15/h3-5,10,13H,6-9H2,1-2H3
• InChI Key： SUSOJIGIDAFUGK-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C=2)NC)CCN(C)CC1

Computed Properties

• Exact Mass: 205.157898g/mol
• Monoisotopic Mass: 205.157898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 205.3g/mol
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5Ų